Cas no 648436-63-9 (1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]-)

• Product Name: 1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]-
• CAS No: 648436-63-9
• MF: C₂₂H₂₂S
• MW: 318.475084781647
• CID: 414467
• PubChem ID: 71378340
• Update Time: 2025-04-19

1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]-
• 1,3,5-trimethyl-2-(4-methyl-2-phenylphenyl)sulfanylbenzene
• DTXSID00800961
• 648436-63-9
• 5-Methyl-2-[(2,4,6-trimethylphenyl)sulfanyl]-1,1'-biphenyl

• Inchi： 1S/C22H22S/c1-15-10-11-21(20(14-15)19-8-6-5-7-9-19)23-22-17(3)12-16(2)13-18(22)4/h5-14H,1-4H3
• InChI Key： CSHCSQWKIGTRHD-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C=C1C1C=CC=CC=1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 318.14422188g/mol
• Monoisotopic Mass: 318.14422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 25.3Ų